Cas no 890658-79-4 ((2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid)

• Product Name: (2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid
• CAS No: 890658-79-4
• MF: C₁₀H₁₁FO₅S
• MW: 262.254745721817
• CID: 3511957
• Update Time: 2025-10-19

(2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 3-[(4-FLUOROPHENYL)SULFONYL]-2-HYDROXY-2-METHYL-, (2R)-
• (2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid

• Inchi： 1S/C10H11FO5S/c1-10(14,9(12)13)6-17(15,16)8-4-2-7(11)3-5-8/h2-5,14H,6H2,1H3,(H,12,13)/t10-/m0/s1
• InChI Key： DSXJLPDNNPNIRF-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@](O)(C)CS(C1=CC=C(F)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid

(2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 890658-79-4, commonly referred to as (2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorophenyl sulfonyl group attached to a chiral hydroxy methyl propanoic acid backbone. The (R)-configuration at the second carbon atom imparts a specific stereochemistry that is crucial for its biological activity and functional properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic systems and asymmetric synthesis techniques. Researchers have demonstrated that the fluorophenyl sulfonyl group plays a pivotal role in modulating the electronic properties of the molecule, making it an attractive candidate for applications in drug design. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain enzymes, suggesting its potential as a lead compound in the development of new therapeutic agents.

In addition to its pharmacological applications, (2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid has also been explored for its role in materials science. Its unique combination of chirality and functional groups makes it an ideal candidate for constructing advanced materials with tailored optical and electronic properties. Recent research has highlighted its potential as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorophenyl sulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution reactions with appropriately substituted alcohols or carboxylic acids to form the desired product. The stereochemistry at the second carbon atom is carefully controlled during these steps to ensure the formation of the (R)-enantiomer, which is critical for its biological activity.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecotoxicity of (2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid. These studies have revealed that the compound exhibits low toxicity towards aquatic organisms, making it a safer option for industrial applications. Furthermore, its ability to degrade under specific environmental conditions suggests that it poses minimal long-term risks to ecosystems.

In conclusion, (2R)-3-(4-Fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanoic Acid (CAS No. 890658-79-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers in pharmaceutical chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.